Cas no 1986455-23-5 (Methyl 3-oxo-3-(pyridin-2yl)propanoate)

• Product Name: Methyl 3-oxo-3-(pyridin-2yl)propanoate
• CAS No: 1986455-23-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4632757
• PubChem ID: 73424738
• Update Time: 2025-06-28

Methyl 3-oxo-3-(pyridin-2yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinepropanoic acid, β-oxo-, methyl ester
• Methyl3-oxo-3-(pyridin-1(2H)-yl)propanoate
• BS-41992
• Methyl 3-oxo-3-(pyridin-1(2H)-yl)propanoate
• METHYL 3-OXO-3-(2H-PYRIDIN-1-YL)PROPANOATE
• 1986455-23-5
• Methyl 3-oxo-3-(pyridin-2yl)propanoate

• Inchi： 1S/C9H11NO3/c1-13-9(12)7-8(11)10-5-3-2-4-6-10/h2-5H,6-7H2,1H3
• InChI Key： MMJVAKFTVVNTHR-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)N1C=CC=CC1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Additional information on Methyl 3-oxo-3-(pyridin-2yl)propanoate

Exploring Methyl 3-oxo-3-(pyridin-2-yl)propanoate (CAS No. 1986455-23-5): Properties, Applications, and Innovations

Methyl 3-oxo-3-(pyridin-2-yl)propanoate (CAS No. 1986455-23-5) is a versatile organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine ring and a β-keto ester moiety, serves as a key intermediate in synthesizing bioactive molecules. Its molecular structure combines the reactivity of a methyl ester with the aromatic properties of pyridine, making it valuable for heterocyclic chemistry applications.

Recent studies highlight its role in developing small-molecule inhibitors and ligands for metal catalysis. Researchers are particularly interested in its potential for drug discovery, given the prevalence of pyridine-containing pharmaceuticals in treating neurological and inflammatory conditions. The compound's CAS No. 1986455-23-5 is frequently searched in academic databases, reflecting growing interest in its structure-activity relationships.

From a synthetic perspective, Methyl 3-oxo-3-(pyridin-2-yl)propanoate offers advantages in green chemistry applications. Its moderate polarity allows for solvent optimization in reactions, aligning with industry trends toward sustainable synthesis. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting standards for preclinical research applications.

The compound's thermal stability (decomposition >150°C) makes it suitable for high-temperature reactions, while its logP value (~1.2) suggests favorable bioavailability characteristics. These properties drive its use in developing crop protection agents and pharmaceutical intermediates, addressing current demands for precision agriculture and targeted therapies.

Innovative applications include its incorporation into fluorescent probes for biological imaging and as a building block for metal-organic frameworks (MOFs). The pyridine nitrogen enables coordination chemistry, while the ester group facilitates further functionalization. Such versatility explains why CAS 1986455-23-5 appears in patent literature for electronic materials and catalysis systems.

Quality control protocols for Methyl 3-oxo-3-(pyridin-2-yl)propanoate emphasize chromatographic purity and residual solvent analysis. Suppliers typically provide COA (Certificate of Analysis) with detailed spectroscopic data, responding to industry needs for traceable raw materials. Storage recommendations (-20°C under inert gas) ensure long-term stability for research applications.

Emerging trends show increased use in combinatorial chemistry libraries and high-throughput screening. The compound's molecular weight (195.18 g/mol) falls within the optimal range for drug-like properties, while its hydrogen bond acceptors (4) contribute to target binding potential. These characteristics make 1986455-23-5 relevant for medicinal chemistry optimization studies.

Environmental considerations include its biodegradability profile and ecotoxicological assessments, important for regulatory compliance. The scientific community continues exploring its structure-property relationships through computational modeling and QSAR studies, addressing fundamental questions about molecular interactions in complex systems.